Cas no 1956369-91-7 (Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl)-)

• Product Name: Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl)-
• CAS No: 1956369-91-7
• MF: C₂₃H₂₄N₂
• MW: 328.450065612793
• CID: 5211849
• Update Time: 2025-06-09

Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl)-

• Inchi： 1S/C23H24N2/c1-4-10-19(11-5-1)22-21(18-25-16-8-3-9-17-25)14-15-24-23(22)20-12-6-2-7-13-20/h1-2,4-7,10-15H,3,8-9,16-18H2
• InChI Key： WQSVEIOWMKAPLI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=CC(CN2CCCCC2)=C1C1=CC=CC=C1

Additional information on Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl)-

Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) (CAS No. 1956369-91-7): A Comprehensive Overview

Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) (CAS No. 1956369-91-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, combines a pyridine core with phenyl and piperidinylmethyl substituents, making it a subject of interest for its potential applications in drug development and synthetic chemistry.

The molecular formula of this compound can be represented as C₂₁H₂₃N₂, highlighting its rich composition of carbon, hydrogen, and nitrogen atoms. The presence of multiple aromatic rings and heterocyclic structures contributes to its unique chemical properties, which are being explored for various scientific applications.

In recent years, the pharmaceutical industry has shown a growing interest in heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential as pharmacophores in drug design. The compound Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) is no exception and has been the focus of several research endeavors aimed at uncovering its therapeutic potential.

One of the most compelling aspects of this compound is its structural versatility. The combination of phenyl groups at the 2 and 3 positions of the pyridine ring, along with a piperidinylmethyl substituent at the 4 position, creates a molecule that can interact with multiple biological targets. This structural complexity makes it an attractive candidate for further investigation in medicinal chemistry.

Recent studies have begun to explore the pharmacological properties of Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl). Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in various disease pathways. For instance, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been a point of interest for researchers developing treatments for neurological disorders and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

In addition to its pharmaceutical potential, Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) has also been investigated for its role in materials science. Its aromatic structure and nitrogen-containing heterocycles make it a candidate for developing novel organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as displays and sensors, where their unique electronic properties can be leveraged.

The compound's stability under various conditions is another area of interest. Research has focused on understanding how Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) behaves in different solvents and at varying temperatures. This information is crucial for optimizing its use in both laboratory settings and potential industrial applications.

Efforts are ongoing to explore the environmental impact of this compound. Biodegradability studies are being conducted to assess how it interacts with natural ecosystems. Understanding these interactions is vital for ensuring that its use does not have unintended consequences on environmental health.

The future prospects for Pyridine, 2,3-diphenyl-4-(1-piperidinylmethyl) are promising, with ongoing research expected to yield new insights into its applications. Collaborative efforts between chemists, pharmacologists, and materials scientists will be key to unlocking its full potential across multiple domains.